Cas no 2028090-29-9 (2-(3-methylpyridin-2-yl)ethane-1-sulfonamide)

• Product Name: 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide
• CAS No: 2028090-29-9
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5956798
• PubChem ID: 165475263
• Update Time: 2025-07-21

2-(3-methylpyridin-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide
• 2028090-29-9
• EN300-1120886

• Inchi： 1S/C8H12N2O2S/c1-7-3-2-5-10-8(7)4-6-13(9,11)12/h2-3,5H,4,6H2,1H3,(H2,9,11,12)
• InChI Key： NUAQUXLORFNFIO-UHFFFAOYSA-N
• SMILES： S(CCC1C(C)=CC=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide

Introduction to 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide (CAS No. 2028090-29-9)

2-(3-methylpyridin-2-yl)ethane-1-sulfonamide (CAS No. 2028090-29-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, featuring a methylpyridine moiety linked to an ethanesulfonamide group, exhibits a distinct chemical profile that makes it a promising candidate for various applications, particularly in medicinal chemistry and drug discovery.

The molecular structure of 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide consists of a pyridine ring substituted with a methyl group at the 3-position and an ethanesulfonamide moiety attached to the 2-position of the pyridine ring. This arrangement imparts specific electronic and steric properties to the molecule, which can be leveraged in the design of novel bioactive compounds. The presence of both the pyridine and sulfonamide functional groups suggests potential interactions with biological targets, making this compound a valuable scaffold for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based scaffolds are widely recognized for their role in numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The methylpyridin-2-yl substituent in 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide contributes to its ability to interact with biological macromolecules, such as enzymes and receptors, through hydrogen bonding and hydrophobic interactions.

The ethanesulfonamide group is another critical feature of this compound, as sulfonamides are known for their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial properties and are also found in drugs that target inflammation, cancer, and other diseases. The incorporation of a sulfonamide moiety into a pyridine-based framework can enhance the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide in the development of novel therapeutic agents. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression by targeting their active sites through precise molecular interactions.

The synthesis of 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a suitable precursor, such as 3-methylpyridine-2-carboxaldehyde, which is then reacted with an appropriate sulfonamide source under controlled conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve the desired product structure efficiently.

One of the key challenges in working with 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide is its reactivity due to the presence of both electron-donating and electron-withdrawing groups on its structure. This can influence its behavior in various chemical reactions and necessitates careful handling during synthesis and purification. However, advances in synthetic methodology have made it possible to manipulate these reactivity patterns to advantage, allowing for the creation of highly functionalized derivatives.

In terms of applications, 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide has shown particular promise in the field of drug discovery. Its unique structural features make it a versatile scaffold for designing molecules that can interact with biological targets in novel ways. For example, researchers have explored its potential as a lead compound for developing treatments against inflammatory diseases by modulating key signaling pathways involved in inflammation.

The compound's ability to cross cell membranes efficiently also makes it an attractive candidate for oral administration, which is a preferred route of delivery for many therapeutic agents. Additionally, its stability under various physiological conditions enhances its suitability for formulation into pharmaceutical products. These factors collectively contribute to its growing interest among medicinal chemists seeking new opportunities for drug development.

As research continues to uncover new applications for 2-(3-methylpyridin-2-yl)ethane-1-sulfonamide, it is likely that this compound will play an increasingly important role in pharmaceutical innovation. Its unique combination of structural features offers a rich foundation for further exploration, potentially leading to breakthroughs in treating a wide range of diseases. The ongoing development of synthetic methodologies will also facilitate access to more complex derivatives, expanding the chemical space available for drug discovery efforts.

In conclusion,2-(3-methylpyridin-2-yl)ethane-1-sulfonamide (CAS No. 2028090-29-9) is a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics enable it to interact with biological targets in meaningful ways, making it a valuable tool for developing new therapeutic agents. As our understanding of its properties grows， so too does its promise as a building block for innovative medicines.